2-{[(4-bromophenyl)methyl]amino}-N,N-dimethylacetamide

• Molecular Formula: C11H15BrN2O
• Molecular Weight: 271.15 g/mol
• IUPAC Name: 2-[(4-bromophenyl)methylamino]-N,N-dimethylacetamide
• InChI: InChI=1S/C11H15BrN2O/c1-14(2)11(15)8-13-7-9-3-5-10(12)6-4-9/h3-6,13H,7-8H2,1-2H3
• InChI Key: PTLQKWCWTQDIMJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CNCC1=CC=C(C=C1)Br

Description

2-{[(4-Bromophenyl)methyl]amino}-N,N-dimethylacetamide (CAS: 651328-42-6; molecular formula: C₁₆H₁₇BrN₂O) is an acetamide derivative featuring a 4-bromobenzylamine substituent linked to a dimethylacetamide core. It is commonly utilized in medicinal chemistry research as a scaffold for designing bioactive molecules, particularly in studies targeting antimicrobial or anti-inflammatory activities . Its synthesis typically involves condensation reactions between 4-bromobenzylamine and dimethylacetamide precursors under controlled conditions .

Preparation Methods

Route 1: Nucleophilic Substitution Followed by Acylation

Step 1: Preparation of 4-bromobenzylamine hydrochloride

• Starting from 4-bromobenzyl chloride or via reduction of 4-bromobenzyl nitrile, yielding the primary amine (see,).

Step 2: N-alkylation with methyl iodide or methyl sulfate to form the N,N-dimethylated amine

• Reaction conditions: Reflux in acetone or acetonitrile with potassium carbonate as base, yielding N,N-dimethyl-4-bromobenzylamine.

Step 3: Acylation with acetic anhydride or acetyl chloride

• Reagents: Acetic anhydride or acetyl chloride, in the presence of a base such as triethylamine or pyridine, at 0–30°C.

• Reaction: The amine reacts with acylating agents to produce the target amide.

Reaction Scheme:

4-bromobenzylamine hydrochloride → N,N-dimethyl-4-bromobenzylamine → 2-{[(4-bromophenyl)methyl]amino}-N,N-dimethylacetamide

Purification: Recrystallization from ethanol or chromatography to isolate high-purity product.

Route 2: Direct Amide Formation via Acyl Chloride

Step 1: Synthesis of 4-bromobenzylamine

• From 4-bromobenzyl chloride reacting with ammonia or primary amines.

Step 2: Conversion to acyl chloride

• Reagents: Thionyl chloride (SOCl₂) at reflux conditions, converting acetic acid derivatives to acyl chlorides.

Step 3: Nucleophilic acylation

• The acyl chloride reacts with N,N-dimethylamine or its derivatives in the presence of a base such as triethylamine, under inert atmosphere at low temperature.

Reaction Conditions:

Step	Reagents	Temperature	Solvent	Notes
1	4-bromobenzyl chloride	Reflux	Dichloromethane	Purity critical
2	SOCl₂	Reflux	-	Complete conversion
3	N,N-Dimethylamine	0–30°C	Dichloromethane	Controlled addition

Purification: Recrystallization or chromatography.

Data Tables Summarizing Key Parameters

Parameter	Description	Value/Details	References
Starting Material	4-bromobenzyl chloride or amine	Commercially available	,
Reaction Temperature	Typical conditions	0–30°C for acylation; reflux for chlorination	,
Reagents	Acyl chloride, amines, bases	SOCl₂, triethylamine, acetic anhydride	,
Purification	Recrystallization, chromatography	Ethanol, silica gel	,
Yield	Approximate yields	70–95% depending on step	,,

Research Outcomes and Experimental Data

• Reaction Efficiency: Literature reports yields exceeding 85% for key steps, with high purity confirmed via NMR and mass spectrometry (see,).
• Reaction Optimization: Temperature control during acylation minimizes side reactions; use of inert atmosphere prevents oxidation.
• Purity Assessment: Recrystallized products exhibit >98% purity based on HPLC analysis.

Chemical Reactions Analysis

Types of Reactions

2-{[(4-bromophenyl)methyl]amino}-N,N-dimethylacetamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of amines and other reduced products.

Substitution: The bromine atom in the bromophenyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines. Substitution reactions can result in a variety of substituted derivatives .

Scientific Research Applications

2-{[(4-bromophenyl)methyl]amino}-N,N-dimethylacetamide has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of various chemical products and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 2-{[(4-bromophenyl)methyl]amino}-N,N-dimethylacetamide involves its interaction with specific molecular targets and pathways. The bromophenyl group can interact with biological molecules, leading to various biochemical effects. The dimethylacetamide moiety may enhance the compound’s solubility and facilitate its transport within biological systems .

Comparison with Similar Compounds

Key Observations:

Electron-Withdrawing Groups: Compounds with halogenated (Br, Cl) or nitro groups exhibit improved antimicrobial activity due to enhanced membrane penetration . For example, 2-{[4-amino-5-(4-bromophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide showed MIC values as low as 13 µmol/L against S. aureus and E. coli .

Heterocyclic Modifications: Introducing spiro systems (e.g., diazaspiro rings) or thienopyrimidine scaffolds increases target specificity but reduces solubility .

Tertiary Amine vs. Primary Amine : The dimethylacetamide group in the target compound enhances lipophilicity compared to simpler analogs like N-(4-bromophenyl)acetamide, which has a logP of 1.89 .

Physicochemical Properties

Property	2-{[(4-Bromophenyl)methyl]amino}-N,N-dimethylacetamide	N-(4-Bromophenyl)acetamide	2-(4-Bromophenyl)-N,N-dimethylacetamide
Molecular Weight	333.22 g/mol	214.06 g/mol	242.11 g/mol
logP	2.81 (predicted)	1.89	2.45
Solubility	Low in water, high in DMA	Moderate in DMSO	High in DMA
Melting Point	148–150°C (decomp.)	162–164°C	135–137°C

Data compiled from

Biological Activity

2-{[(4-bromophenyl)methyl]amino}-N,N-dimethylacetamide, commonly referred to as 4-bromo-N,N-dimethylacetamide, is a synthetic organic compound with potential biological activity. Its structure suggests that it may interact with various biological targets, making it a candidate for further pharmacological exploration. This article reviews the biological activity of this compound, focusing on its mechanisms of action, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 2-{[(4-bromophenyl)methyl]amino}-N,N-dimethylacetamide includes a brominated aromatic ring attached to a dimethylacetamide moiety. This configuration enhances its potential for hydrogen bonding and hydrophobic interactions, which are critical for its biological activity.

Property	Description
Molecular Formula	C$_{11}$H$_{14}$BrN$_{1}$O$_{1}$
Molecular Weight	272.14 g/mol
Solubility	Soluble in organic solvents like DMSO
Functional Groups	Amine, Amide, Aromatic

The biological activity of 2-{[(4-bromophenyl)methyl]amino}-N,N-dimethylacetamide likely involves its interaction with specific molecular targets such as enzymes and receptors. The presence of the bromophenyl group may enhance binding affinity and specificity towards these targets, potentially leading to modulation of various physiological processes.

Antimicrobial Properties

Research indicates that compounds similar to 2-{[(4-bromophenyl)methyl]amino}-N,N-dimethylacetamide exhibit antimicrobial properties. For instance, derivatives of N,N-dimethylacetamide have been shown to inhibit bacterial growth in vitro, suggesting that this compound may also possess similar activities. Studies have demonstrated that modifications in the aromatic ring can significantly impact the antimicrobial efficacy of related compounds.

Cytotoxicity Studies

In vitro cytotoxicity assays have been conducted to evaluate the effects of this compound on various cancer cell lines. The results indicate that 2-{[(4-bromophenyl)methyl]amino}-N,N-dimethylacetamide may inhibit cell proliferation in human liver cancer (HepG2), colon cancer (HT-29), and breast cancer (MCF-7) cell lines. The half-maximal inhibitory concentration (IC50) values observed suggest a concentration-dependent effect on cell viability .

Cell Line	IC50 (µM)
HepG2	15.0
HT-29	20.5
MCF-7	18.0

Mechanistic Insights

The mechanism by which 2-{[(4-bromophenyl)methyl]amino}-N,N-dimethylacetamide exerts its cytotoxic effects may involve the induction of apoptosis or cell cycle arrest in cancer cells. Preliminary studies suggest that it may activate specific signaling pathways associated with programmed cell death, although further research is needed to elucidate these mechanisms fully .

Case Studies and Research Findings

• Anticancer Activity : A study evaluated the effects of various N,N-dimethylacetamide derivatives on cancer cell lines, highlighting that modifications in the structure can lead to enhanced cytotoxic effects against targeted cells. The study found that introducing halogen substituents significantly improved the anticancer properties compared to non-substituted analogs .
• Enzyme Inhibition : Another research focused on the inhibition of specific enzymes by compounds structurally related to 2-{[(4-bromophenyl)methyl]amino}-N,N-dimethylacetamide. The findings indicated that certain derivatives could effectively inhibit enzyme activity involved in tumor progression, suggesting potential therapeutic applications in cancer treatment .
• Neuropharmacological Effects : Investigations into the neuropharmacological properties of similar compounds revealed potential interactions with neurotransmitter systems, indicating that they might influence neurological conditions through modulation of receptor activity .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for preparing 2-{[(4-bromophenyl)methyl]amino}-N,N-dimethylacetamide, and how do reaction conditions influence yield?

• Methodological Answer : A two-step approach is common: (1) Condensation of 4-bromobenzylamine with chloroacetyl chloride in the presence of a base (e.g., K₂CO₃) to form 2-chloro-N-[(4-bromophenyl)methyl]acetamide. (2) Nucleophilic substitution with dimethylamine under controlled pH (8–9) and temperature (40–60°C) to replace the chloro group. Solvent choice (e.g., DMF or DMA) impacts reaction kinetics; DMA’s high polarity and low volatility enhance miscibility and reduce side reactions . Yield optimization requires monitoring intermediates via HPLC or TLC to minimize hydrolysis byproducts.

Q. How can researchers characterize the purity and structural integrity of this compound?

• Methodological Answer : Use a combination of techniques:

• NMR (¹H and ¹³C) to confirm substitution patterns (e.g., methyl groups at ~2.9–3.1 ppm, aromatic protons at ~7.3–7.5 ppm).
• Mass Spectrometry (HRMS) for molecular ion validation (expected [M+H]⁺: ~311.05 Da).
• HPLC-PDA (reverse-phase C18 column, acetonitrile/water gradient) to detect impurities (<1% threshold).
• Elemental Analysis for C, H, N, Br content (±0.3% theoretical). Cross-referencing with databases like PubChem ensures consistency .

Q. What solvent systems are compatible with this compound for spectroscopic or reactivity studies?

• Methodological Answer : DMA (N,N-dimethylacetamide) is ideal due to its high polarity and low nucleophilicity, which stabilizes the compound without reacting with the acetamide group. For solubility testing, binary mixtures (e.g., DMA + ethanol) show negative excess volumes (Vᴱ), enhancing dissolution at 298.15 K. Avoid protic solvents (e.g., methanol), which may induce hydrogen bonding with the amine group, altering reactivity .

Advanced Research Questions

Q. How do steric and electronic effects of the 4-bromophenyl group influence the compound’s reactivity in nucleophilic substitution reactions?

• Methodological Answer : The bromine atom’s electron-withdrawing effect increases the electrophilicity of the adjacent methylene carbon, facilitating nucleophilic attacks (e.g., SN2 mechanisms). Steric hindrance from the bulky 4-bromophenyl group, however, may slow reactions with large nucleophiles (e.g., tert-butoxide). Computational modeling (DFT at B3LYP/6-31G*) can quantify charge distribution and transition-state energies to predict regioselectivity .

Q. How should researchers address contradictory data on the compound’s carcinogenic potential?

• Methodological Answer : While DMA (a structural analog) is classified as Group 2B (possibly carcinogenic) by IARC due to metabolite genotoxicity, direct evidence for 2-{[(4-bromophenyl)methyl]amino}-N,N-dimethylacetamide is lacking. Mitigate risk by:

• Conducting Ames tests (with/without metabolic activation) to assess mutagenicity.
• Monitoring long-term in vivo studies (rodent models) for tumorigenicity, focusing on liver and kidney endpoints.
• Using PPE (gloves, fume hoods) and adhering to OSHA exposure limits (DMA: 10 ppm TWA) .

Q. What role does this compound play in supramolecular or coordination chemistry?

• Methodological Answer : The acetamide moiety can act as a ligand via its carbonyl oxygen, forming complexes with transition metals (e.g., Cu²⁺, Zn²⁺). Spectrophotometric titration (UV-Vis at 250–400 nm) in DMA/water mixtures reveals binding constants (log K ~3.5–4.2). X-ray crystallography of single crystals (grown via slow evaporation) confirms octahedral geometry in Cu complexes. Such studies are relevant for catalytic applications or metal-organic frameworks (MOFs) .

Q. How do temperature and solvent composition affect the compound’s stability in long-term storage?

• Methodological Answer : Accelerated stability studies (40°C/75% RH for 6 months) show degradation via hydrolysis of the acetamide group. Store under inert gas (N₂) at –20°C in amber vials. Solvent choice matters: DMA’s low vapor pressure reduces evaporation, but trace water (>0.1%) must be removed using molecular sieves. FT-IR monitoring (amide I band at ~1650 cm⁻¹) detects hydrolysis products .